Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate

• Molecular Formula: C25H29NO7
• Molecular Weight: 455.5 g/mol
• IUPAC Name: butyl 4-[[5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl]amino]benzoate
• InChI: InChI=1S/C25H29NO7/c1-3-4-15-32-25(30)18-11-13-20(14-12-18)26-23(28)9-6-10-24(29)33-17-22(27)19-7-5-8-21(16-19)31-2/h5,7-8,11-14,16H,3-4,6,9-10,15,17H2,1-2H3,(H,26,28)
• InChI Key: UXHQRTWTPKOPAE-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CCCC(=O)OCC(=O)C2=CC(=CC=C2)OC

Description

Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate, also known as BML-210, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the family of compounds known as benzamides, which have been shown to possess a wide range of biological activities. In

Scientific Research Applications

Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-angiogenic properties. Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been studied in vitro and in vivo for its ability to inhibit the growth of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. It has also been shown to inhibit the proliferation and migration of endothelial cells, which play a key role in angiogenesis.

Mechanism of Action

The mechanism of action of Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of several key signaling pathways that are involved in cancer cell growth and angiogenesis. Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer cell growth. It has also been shown to inhibit the activity of STAT3, a transcription factor that is involved in cancer cell growth and survival. In addition, Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been shown to inhibit the activity of VEGFR2, a receptor that is involved in angiogenesis.
Biochemical and Physiological Effects:
Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been shown to have several biochemical and physiological effects. It has been shown to inhibit the expression of several pro-inflammatory cytokines, including TNF-α, IL-1β, and IL-6. Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has also been shown to inhibit the activity of MMP-9, an enzyme that is involved in cancer cell invasion and metastasis. In addition, Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate in lab experiments is its ability to inhibit several key signaling pathways that are involved in cancer cell growth and angiogenesis. This makes it a useful tool for studying the mechanisms underlying these processes. However, one limitation of using Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate. One area of interest is the development of more efficient synthesis methods for this compound. Another area of interest is the identification of new targets and signaling pathways that are affected by Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate. Finally, there is interest in exploring the potential therapeutic applications of Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate in animal models and in clinical trials.

Synthesis Methods

Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate is a synthetic compound that can be prepared using a multistep synthesis method. The first step involves the condensation of 3-methoxyphenylacetic acid with ethyl oxalate to form ethyl 3-methoxyphenylacetate. This intermediate is then reacted with 5-bromo-1-pentanone to form 5-(2-bromoacetyl)-3-methoxyphenylacetate. The next step involves the reaction of this intermediate with 4-aminobenzoic acid to form the final product, Butyl 4-({5-[2-(3-methoxyphenyl)-2-oxoethoxy]-5-oxopentanoyl}amino)benzoate.